![molecular formula C31H50O11 B1264117 (2R,3R,4S,5S,6R)-2-[[7-[[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]oxy]-2-ethenyl-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol](/img/structure/B1264117.png)
(2R,3R,4S,5S,6R)-2-[[7-[[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]oxy]-2-ethenyl-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Overview
Description
(2R,3R,4S,5S,6R)-2-[[7-[[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]oxy]-2-ethenyl-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a diterpene glycoside.
Properties
Molecular Formula |
C31H50O11 |
|---|---|
Molecular Weight |
598.7 g/mol |
IUPAC Name |
(2R,3R,4S,5S,6R)-2-[[7-[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-ethenyl-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C31H50O11/c1-6-30(4)12-15-7-8-19-29(2,3)20(41-27-25(37)23(35)18(14-33)40-27)9-10-31(19,5)16(15)11-21(30)42-28-26(38)24(36)22(34)17(13-32)39-28/h6,12,16-28,32-38H,1,7-11,13-14H2,2-5H3/t16?,17-,18+,19?,20?,21?,22-,23+,24+,25-,26-,27+,28+,30?,31?/m1/s1 |
InChI Key |
KOOFWUOQNYFDJY-KWFCYANNSA-N |
SMILES |
CC1(C2CCC3=CC(C(CC3C2(CCC1OC4C(C(C(O4)CO)O)O)C)OC5C(C(C(C(O5)CO)O)O)O)(C)C=C)C |
Isomeric SMILES |
CC1(C2CCC3=CC(C(CC3C2(CCC1O[C@H]4[C@@H]([C@H]([C@@H](O4)CO)O)O)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)(C)C=C)C |
Canonical SMILES |
CC1(C2CCC3=CC(C(CC3C2(CCC1OC4C(C(C(O4)CO)O)O)C)OC5C(C(C(C(O5)CO)O)O)O)(C)C=C)C |
Origin of Product |
United States |
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